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Samarium cobalt (SmCo) magnets are a class of rare-earth permanent magnets highly valued

for their exceptional magnetic strength, thermal stability, and resistance to corrosion.[1][2]

These characteristics make them indispensable in demanding applications across aerospace,

medical devices, and high-performance motors.[1][3] SmCo magnets are primarily available in

two major series: SmCo5 (1:5) and Sm2Co17 (2:17), each offering a distinct set of properties

that cater to specific performance requirements.[4][5] This guide provides a detailed

comparison of SmCo5 and Sm2Co17 magnets, supported by quantitative data and an

overview of the experimental protocols used for their characterization, to assist researchers,

scientists, and drug development professionals in selecting the optimal material for their

applications.

Performance Comparison at a Glance
The second generation of SmCo magnets, Sm2Co17, generally offers superior magnetic

performance and thermal stability compared to the first-generation SmCo5.[6][7] This is

attributed to its more complex composition and microstructure.[1][8] However, SmCo5 exhibits

better corrosion resistance and is less brittle, making it easier to machine.[6] The selection

between the two is, therefore, a trade-off based on the specific demands of the application.[6]

Key Differences in Composition and Structure
SmCo5 magnets are composed of approximately 36% samarium and 64% cobalt, with a

hexagonal crystal structure.[1] The manufacturing process for SmCo5 is generally less complex

than that for Sm2Co17.[1]
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In contrast, Sm2Co17 magnets have a more intricate composition, typically consisting of about

25% samarium, 50% cobalt, and the remainder made up of elements such as iron, copper,

and zirconium.[1][7] This complex formulation results in a rhombohedral crystal structure and is

a key factor in its enhanced magnetic properties and thermal stability.[1][8] The presence of

iron, however, can make Sm2Co17 slightly more susceptible to corrosion in humid

environments, sometimes necessitating a protective coating.[7][9]

Quantitative Performance Data
The following tables summarize the key magnetic, thermal, and physical properties of SmCo5

and Sm2Co17 magnets, providing a clear basis for comparison.

Table 1: Magnetic Properties

Property SmCo5 Sm2Co17 Unit

Remanence (Br) 0.9 - 1.15[4] 1.0 - 1.25[4] T

Coercivity (Hcb) 600 - 2000[4] 450 - 1600[4] kA/m

Intrinsic Coercivity

(Hci)
Lower[1] Higher[1] kA/m

Maximum Energy

Product (BH)max
16 - 25[4] 24 - 33[1] MGOe

Table 2: Thermal Properties
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Property SmCo5 Sm2Co17 Unit

Maximum Operating

Temperature
250 - 300[4] 350 - 550[4] °C

Curie Temperature

(Tc)
~720[4] ~800[4] °C

Reversible Temp.

Coefficient of Br (α)
~ -0.03[4] ~ -0.02[4] %/°C

Reversible Temp.

Coefficient of Hci (β)
~ -0.05[10] ~ -0.03[10] %/°C

Table 3: Physical Properties

Property SmCo5 Sm2Co17 Unit

Density ~8.2[4] ~8.3[4] g/cm³

Vickers Hardness 450 - 500[4] 450 - 500[4] Vickers

Thermal Expansion

(parallel to

magnetization)

8 x 10⁻⁶[4] 8.5 x 10⁻⁶[4] /°C

Thermal Expansion

(perpendicular to

magnetization)

12 x 10⁻⁶[4] 11 x 10⁻⁶[4] /°C

Thermal Conductivity 12[4] 11[4] W/m·K

Electrical Resistivity 8 - 10[4] 8 - 10[4] µΩ·cm

Experimental Protocols for Magnet Characterization
The accurate characterization of SmCo magnets is crucial for ensuring their performance in

critical applications. Standardized methods and specialized instrumentation are employed to

measure their magnetic and thermal properties.
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Measurement of Magnetic Properties (Hysteresis Loop)
The primary magnetic properties, including remanence (Br), coercivity (Hcb), intrinsic coercivity

(Hci), and maximum energy product ((BH)max), are determined from the magnetic hysteresis

loop. This loop is a plot of the magnetic flux density (B) or magnetization (M) as a function of an

applied magnetic field (H).[11][12] The standard test method for these measurements is

outlined in ASTM A977.[8]

Several instruments can be used to generate the hysteresis loop:

Hysteresisgraph (Permeameter): This is a closed-circuit measurement technique where the

magnet sample is placed between the poles of an electromagnet.[6][13] By varying the

current to the electromagnet, a changing magnetic field is applied to the sample, and the

resulting magnetic flux is measured by sensing coils.[13] This method is well-suited for

determining the intrinsic properties of the material.[13]

Vibrating Sample Magnetometer (VSM): In a VSM, the sample is vibrated at a constant

frequency within a uniform magnetic field.[1][7] The oscillating magnetic moment of the

sample induces a voltage in a set of pick-up coils, which is proportional to the sample's

magnetization.[7] VSMs are versatile and can measure various sample types over a wide

range of temperatures.[1]

Pulsed Field Magnetometer (PFM): A PFM uses a short, high-energy magnetic field pulse to

magnetize and demagnetize the sample.[10] This technique is particularly useful for

characterizing modern high-coercivity materials that are difficult to saturate with conventional

electromagnets.[3][10]

The general workflow for magnetic property characterization is as follows:

Sample Preparation
Measurement Data Analysis

Machine sample to
 precise dimensions
(e.g., cube, cylinder)

Select Instrument
(Hysteresisgraph, VSM, PFM)

Mount sample in
 instrument

Apply varying
 magnetic field (H)

Measure resulting
 magnetic flux (B) or
 magnetization (M)

Plot Hysteresis Loop
(B-H or M-H curve)

Extract key parameters:
Br, Hcb, Hci, (BH)max
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Fig. 1: General workflow for magnetic property characterization.

Determination of Thermal Properties
Temperature Coefficients: The reversible temperature coefficients of remanence (α) and

intrinsic coercivity (β) quantify how these properties change with temperature.[14][15] The

measurement involves recording the magnetic properties at different temperatures (e.g., 20°C

and 150°C) and calculating the percentage change per degree Celsius.[14][15] This is typically

done using a VSM or Hysteresisgraph equipped with a temperature-controlled sample

chamber.[16] The formulas used are:

α = [Br(T₂) - Br(T₁)] / [Br(T₁) * (T₂ - T₁)] * 100% β = [Hci(T₂) - Hci(T₁)] / [Hci(T₁) * (T₂ - T₁)] *

100%

Curie Temperature (Tc): The Curie temperature is the point at which the material loses its

permanent magnetic properties and becomes paramagnetic.[17] One common method to

determine Tc involves heating the sample in a furnace and measuring its magnetic permeability

or the induced voltage in a secondary coil as a function of temperature. A sharp drop in the

measured value indicates the Curie point.[2][17]

Logical Comparison of Key Performance Metrics
The choice between SmCo5 and Sm2Co17 is driven by the specific requirements of the

application, particularly concerning magnetic strength, temperature stability, and mechanical

properties.
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Fig. 2: Decision logic for selecting between SmCo5 and Sm2Co17.

Applications
The distinct properties of SmCo5 and Sm2Co17 lead to their use in different high-performance

applications.

SmCo5: Due to its better machinability and corrosion resistance, SmCo5 is often preferred

for applications requiring intricate shapes, such as in some electrical motors, generators, and

magnetic sensors.[1]
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Sm2Co17: The superior magnetic strength and exceptional thermal stability of Sm2Co17

make it the material of choice for the most demanding environments.[1][4] This includes

aerospace and defense systems, medical devices like MRI machines, and high-performance

automotive applications.[1][3]

Conclusion
In summary, both SmCo5 and Sm2Co17 are high-performance rare-earth magnets with

excellent thermal stability. Sm2Co17 offers a higher maximum energy product and can operate

at significantly higher temperatures, making it ideal for applications where magnetic

performance is paramount.[1][4] Conversely, SmCo5 provides a more cost-effective and

mechanically robust solution with superior corrosion resistance, suitable for applications where

these factors are more critical than achieving the absolute highest magnetic output.[6] A

thorough understanding of the trade-offs between their respective properties, as detailed in this

guide, is essential for making an informed selection for any given research or development

project.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Characterizing Permanent Magnet Materials with a Vibrating Sample Magnetometer -
Magnetics Magazine [magneticsmag.com]

2. physics.pub.ro [physics.pub.ro]

3. magneticsconference.com [magneticsconference.com]

4. Vibrating sample magnetometer for large permanent magnets | IEEE Conference
Publication | IEEE Xplore [ieeexplore.ieee.org]

5. standards.iteh.ai [standards.iteh.ai]

6. arnoldmagnetics.com [arnoldmagnetics.com]

7. lakeshore.com [lakeshore.com]

8. standards.globalspec.com [standards.globalspec.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://magneticsmag.com/characterizing-permanent-magnet-materials-with-a-vibrating-sample-magnetometer/
https://ieeexplore.ieee.org/document/4401540/
https://magneticsmag.com/characterizing-permanent-magnet-materials-with-a-vibrating-sample-magnetometer/
https://www.magneticsconference.com/projects-1/pulsed-field-magnetometers%3A-closing-the-loop-on-hard-magnetic-material-characterization
https://magneticsmag.com/characterizing-permanent-magnet-materials-with-a-vibrating-sample-magnetometer/
https://ieeexplore.ieee.org/document/4401540/
https://www.arnoldmagnetics.com/wp-content/uploads/2021/11/White-Paper-Measurement-07.23.2021MS2a4.pdf
https://www.benchchem.com/product/b1195823?utm_src=pdf-custom-synthesis
https://magneticsmag.com/characterizing-permanent-magnet-materials-with-a-vibrating-sample-magnetometer/
https://magneticsmag.com/characterizing-permanent-magnet-materials-with-a-vibrating-sample-magnetometer/
http://www.physics.pub.ro/Referate/FILS_Engleza/BN120_ENGLEZA/III_10_Curie.pdf
https://www.magneticsconference.com/projects-1/pulsed-field-magnetometers%3A-closing-the-loop-on-hard-magnetic-material-characterization
https://ieeexplore.ieee.org/document/4401540/
https://ieeexplore.ieee.org/document/4401540/
https://standards.iteh.ai/catalog/standards/astm/7509a8db-d045-4827-9832-69c898c81b9a/astm-a977-97
https://www.arnoldmagnetics.com/wp-content/uploads/2021/11/White-Paper-Measurement-07.23.2021MS2a4.pdf
https://www.lakeshore.com/docs/default-source/product-downloads/application-notes/permanent-magnet-paper.pdf?sfvrsn=1ccd61c7_1
https://standards.globalspec.com/std/3803034/astm-a977-97
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. physlab.org [physlab.org]

10. hirst-magnetics.com [hirst-magnetics.com]

11. Magnetic hysteresis - Wikipedia [en.wikipedia.org]

12. A Deep Dive into Remanence, Coercivity, Intrinsic Coercivity and Maximum Energy
Product through Hysteresis Loop - EPI Magnets [epi-magnets.com]

13. smmagnetics.com [smmagnetics.com]

14. arnoldmagnetics.com [arnoldmagnetics.com]

15. What are Permanent Magnets Temperature Coefficients α and β? - HGT Advanced
Magnets Co.,Ltd [advancedmagnets.com]

16. arnoldmagnetics.com [arnoldmagnetics.com]

17. scribd.com [scribd.com]

To cite this document: BenchChem. [A Comparative Guide to SmCo5 and Sm2Co17
Magnets for Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195823#performance-comparison-of-smco5-and-
sm2co17-magnets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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